Cas no 22311-25-7 (Benzene,1,2,3,4-tetrabromo-)

• Product Name: Benzene,1,2,3,4-tetrabromo-
• CAS No: 22311-25-7
• MF: C₆H₂Br₄
• MW: 393.696078777313
• CID: 284795
• PubChem ID: 31137
• Update Time: 2025-05-19

Benzene,1,2,3,4-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4-tetrabromo-
• 1,2,3,4-TETRABROMOBENZENE
• tetrabromobenzene
• SCHEMBL358557
• UNII-LV347866P3
• Benzene, 1,2,3,4-tetrabromo-
• Q27283198
• 22311-25-7
• LV347866P3
• DTXSID8074021

• Inchi： 1S/C6H2Br4/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
• InChI Key： QRFALSDGOMLVIR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1Br)Br)Br

Computed Properties

• Exact Mass: 389.68886
• Monoisotopic Mass: 389.689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.7

Experimental Properties

• Density: 2.553
• Boiling Point: 335 - 341 °C
• Flash Point: 152.5°C
• Refractive Index: 1.661
• PSA: 0
• LogP: 4.73660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Benzene,1,2,3,4-tetrabromo-

Comprehensive Guide to Benzene,1,2,3,4-tetrabromo- (CAS No. 22311-25-7): Properties, Applications, and Market Insights

Benzene,1,2,3,4-tetrabromo- (CAS No. 22311-25-7) is a brominated aromatic compound with significant industrial relevance. Also known as 1,2,3,4-tetrabromobenzene, this chemical has garnered attention due to its unique properties and diverse applications. In this comprehensive guide, we explore its molecular structure, physical and chemical characteristics, common uses, and current market trends.

The molecular formula of Benzene,1,2,3,4-tetrabromo- is C6H2Br4, featuring four bromine atoms symmetrically arranged around a benzene ring. This configuration contributes to its high thermal stability and makes it valuable for various technical applications. Researchers often search for "tetrabromobenzene properties" or "CAS 22311-25-7 specifications" when evaluating this compound for specific uses.

From a physical standpoint, 1,2,3,4-tetrabromobenzene typically appears as white to pale yellow crystals at room temperature. Its melting point ranges between 180-185°C, while its boiling point exceeds 300°C, making it suitable for high-temperature applications. These characteristics explain why queries like "thermal stability of tetrabromobenzene" frequently appear in technical literature searches.

The compound finds primary application as an intermediate in organic synthesis and as a flame retardant synergist. In polymer chemistry, Benzene,1,2,3,4-tetrabromo- serves as a building block for more complex brominated flame retardants. Current environmental concerns have led to increased searches for "eco-friendly alternatives to brominated compounds," though this substance remains important in specific industrial sectors.

Recent advancements in material science have explored novel applications of 1,2,3,4-tetrabromobenzene in electronic components. Its ability to enhance fire resistance without significantly altering material properties makes it valuable for circuit boards and electrical insulation. Professionals often search for "tetrabromobenzene in electronics" or "halogenated compound applications 2024" to stay updated on these developments.

From a market perspective, the demand for Benzene,1,2,3,4-tetrabromo- remains stable in specialized sectors. Manufacturers and suppliers frequently inquire about "CAS 22311-25-7 suppliers" or "tetrabromobenzene pricing trends," reflecting ongoing commercial interest. The Asia-Pacific region currently leads in both production and consumption, particularly for electronics manufacturing applications.

Environmental and handling considerations for 1,2,3,4-tetrabromobenzene follow standard protocols for brominated aromatic compounds. While not classified as acutely toxic, proper ventilation and personal protective equipment are recommended during handling. These safety aspects generate search queries like "tetrabromobenzene handling precautions" among laboratory professionals.

Analytical methods for Benzene,1,2,3,4-tetrabromo- typically involve gas chromatography (GC) or high-performance liquid chromatography (HPLC). Researchers analyzing this compound often search for "GC-MS parameters for tetrabromobenzene" or "HPLC analysis of brominated aromatics" when developing testing protocols.

In conclusion, 1,2,3,4-tetrabromobenzene (CAS No. 22311-25-7) remains an important specialty chemical with established applications and emerging uses. Its combination of thermal stability and flame-retardant properties continues to drive interest across multiple industries. As environmental regulations evolve, research into "sustainable brominated compounds" and "green chemistry alternatives" may shape the future applications of this versatile chemical.